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Compound of Interest

Compound Name: Hirudonucleodisulfide B

Cat. No.: B12401173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hirudonucleodisulfide B is a heterocyclic compound isolated from the medicinal leech,

Whitmania pigra. While research on the specific biological activities and mechanisms of action

of Hirudonucleodisulfide B is limited in publicly accessible scientific literature, its chemical

structure and properties have been characterized. This technical guide provides a

comprehensive summary of the available information on Hirudonucleodisulfide B, including

its chemical identity and properties. Due to the scarcity of specific experimental data for this

compound, this document also presents a generalized experimental workflow for the isolation

and screening of analogous natural products.

Chemical Identity and Properties
The IUPAC name for Hirudonucleodisulfide B is 7-(1,2-dihydroxyethyl)-6-methylsulfanyl-1H-

thieno[3,2-g]pteridine-2,4-dione[1]. Its chemical structure and key properties are summarized in

the tables below.
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Identifier Value

IUPAC Name
7-(1,2-dihydroxyethyl)-6-methylsulfanyl-1H-

thieno[3,2-g]pteridine-2,4-dione[1]

Molecular Formula C₁₁H₁₀N₄O₄S₂[1]

CAS Number 1072789-38-8[1]

PubChem CID 42614050[1]

Computed Property Value

Molecular Weight 326.35 g/mol

XLogP3 -1.4

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 8

Rotatable Bond Count 3

Exact Mass 326.01434716

Topological Polar Surface Area 178 Å²

Heavy Atom Count 21

Biological Activity
Hirudonucleodisulfide B is reported to exhibit moderate anti-anoxic activity. However,

detailed quantitative data from primary scientific literature to substantiate this claim are not

readily available. The source organism, Whitmania pigra, is well-known in traditional medicine

and has been the subject of genomic and proteomic studies.[1][2] The medicinal properties of

Whitmania pigra are generally attributed to a complex mixture of bioactive compounds,

including peptides and proteins with anticoagulant and antithrombotic properties.[3][4]
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Specific experimental protocols for the synthesis, isolation, or biological evaluation of

Hirudonucleodisulfide B are not detailed in the available scientific literature.

Generalized Experimental Workflow: Natural
Product Isolation and Screening
The following diagram illustrates a general workflow that could be employed for the isolation

and initial biological screening of a compound like Hirudonucleodisulfide B from its natural

source, Whitmania pigra.
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Extraction & Fractionation
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A generalized workflow for natural product discovery.
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Signaling Pathways
There is no information available in the scientific literature regarding the specific signaling

pathways modulated by Hirudonucleodisulfide B.

Conclusion
Hirudonucleodisulfide B is a structurally characterized natural product from Whitmania pigra.

While its chemical properties are known, there is a significant gap in the publicly available data

regarding its specific biological activities, mechanism of action, and the signaling pathways it

may influence. The reported anti-anoxic activity warrants further investigation through targeted

pharmacological studies to elucidate its potential therapeutic value. Future research should

focus on the total synthesis of Hirudonucleodisulfide B to enable more extensive biological

evaluation and to confirm its reported activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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